(2E)-2-cyano-3-(2,5-dimethoxyphenyl)-N-(4-methoxyphenyl)acrylamide

• IUPAC Name: (E)-2-cyano-3-(2,5-dimethoxyphenyl)-N-(4-methoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C19H18N2O4/c1-23-16-6-4-15(5-7-16)21-19(22)14(12-20)10-13-11-17(24-2)8-9-18(13)25-3/h4-11H,1-3H3,(H,21,22)/b14-10+
• InChI Key: OYZDEEWAMLFIBS-GXDHUFHOSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C(=CC2=C(C=CC(=C2)OC)OC)C#N
• Isomeric SMILES: COC1=CC=C(C=C1)NC(=O)/C(=C/C2=C(C=CC(=C2)OC)OC)/C#N
• Molecular Formula: C19H18N2O4
• Molecular Weight: 338.4 g/mol
• CAS No.: 357968-61-7

Description

“(2E)-2-cyano-3-(2,5-dimethoxyphenyl)-N-(4-methoxyphenyl)acrylamide” is a biochemical used for proteomics research. It has a molecular formula of C19H18N2O4.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the formula C19H18N2O4. This indicates that the molecule contains 19 carbon atoms, 18 hydrogen atoms, 2 nitrogen atoms, and 4 oxygen atoms.

Scientific Research Applications

Mechanofluorochromic Properties

Research on 3-aryl-2-cyano acrylamide derivatives, including compounds structurally related to "(2E)-2-cyano-3-(2,5-dimethoxyphenyl)-N-(4-methoxyphenyl)acrylamide," demonstrates the impact of molecular stacking on their optical properties. The study by Qing‐bao Song et al. (2015) on different stacking modes revealed variations in luminescence and fluorescence, suggesting applications in materials science, particularly in designing new fluorescent materials and sensors (Song et al., 2015).

Corrosion Inhibition

Another application area is the use of acrylamide derivatives as corrosion inhibitors. Ahmed Abu-Rayyan et al. (2022) investigated the effectiveness of synthetic acrylamide derivatives in protecting copper against corrosion in nitric acid solutions. Their findings point to the potential use of such compounds in the chemical industry for metal protection (Abu-Rayyan et al., 2022).

Molecular Engineering for Solar Cell Applications

The work of Sanghoon Kim et al. (2006) on organic sensitizers for solar cell applications highlights the significance of molecular engineering of acrylamide derivatives. Their research on novel organic sensitizers shows how modifications at the molecular level can enhance photovoltaic performance, indicating the role of such compounds in renewable energy technologies (Kim et al., 2006).

Photoluminescence and Liquid Crystalline States

The synthesis and characterization of photoluminescent compounds like 1,4-bis-(α-cyano-4-methoxystyryl)benzenes by C. Loewe and C. Weder (2002) delve into the photophysical properties of these materials. Their research suggests potential applications in optoelectronics and display technologies, where the control of emission characteristics is crucial (Loewe & Weder, 2002).

Electrochromic and Electrofluorescent Polyamides

Ningwei Sun et al. (2016) developed electroactive polyamides containing bis(diphenylamino)-fluorene units, demonstrating dual-switching electrochromic and electrofluorescent properties. This research opens up new avenues for the development of smart windows and displays with adjustable optical and fluorescence characteristics (Sun et al., 2016).